Cas no 1805154-96-4 (Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805154-96-4
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4859038
• Update Time: 2025-05-22

Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9F5N2O2/c1-19-5(18)2-4-3-17-9(16)6(8(11)12)7(4)10(13,14)15/h3,8H,2H2,1H3,(H2,16,17)
• InChI Key： QFEDPDMKMTZLOI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C(N)=NC=C1CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate: A Comprehensive Overview

The compound with CAS No. 1805154-96-4, commonly referred to as Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with amino, difluoromethyl, trifluoromethyl, and acetate groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate in drug discovery. Researchers have explored its role as a precursor for synthesizing bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. The presence of the amino group facilitates hydrogen bonding, which is crucial for molecular interactions in biological systems. Meanwhile, the trifluoromethyl and difluoromethyl groups contribute to the molecule's lipophilicity, enhancing its ability to cross cellular membranes.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Key steps include nucleophilic substitution reactions and acetylation to introduce the methyl acetate group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize reaction conditions, ensuring high yields and purity. These advancements underscore the importance of green chemistry principles in modern organic synthesis.

In terms of applications, Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate has shown promise in agrochemicals and specialty chemicals. Its ability to act as a building block for more complex molecules makes it invaluable in the development of herbicides, fungicides, and other agricultural products. Furthermore, its fluorinated groups provide resistance to photodegradation, making it suitable for use in outdoor applications.

From a structural perspective, the compound exhibits a high degree of symmetry due to the arrangement of substituents on the pyridine ring. This symmetry contributes to its stability and reactivity under various chemical conditions. Computational studies using density functional theory (DFT) have provided insights into its electronic structure, revealing that the amino group significantly influences the molecule's electron distribution.

Looking ahead, ongoing research is focused on exploring the stereochemical properties of Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate. Understanding its stereochemistry is essential for designing enantioselective syntheses and developing chiral derivatives with enhanced biological activity. Additionally, efforts are being made to scale up its production for industrial applications while maintaining environmental sustainability.

In conclusion, Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial settings. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an even greater role in shaping future innovations.